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The Developmental Coordination Disorder Questionnaire (DCDQ’07) is a widely utilized parent-
report screening instrument designed to identify children who may have Developmental
Coordination Disorder (DCD). This guide provides a comprehensive overview of the
guestionnaire, its psychometric properties, and its application in research and clinical settings,
tailored for an audience of researchers, scientists, and drug development professionals.

Introduction to the DCDQ’07

The DCDQ’07 is a 15-item questionnaire developed to be a simple, time-efficient, and cost-
effective tool for screening children aged 5 to 15 years for DCD. It relies on parental
observations of a child's motor performance in everyday situations. The questionnaire was
revised from an earlier version to improve its psychometric properties and is now used globally,
with validated translations in numerous languages. Its primary function is to determine if a more
in-depth motor assessment by a trained professional is warranted.

Structure and Scoring

The 15 items of the DCDQ'07 are conceptually grouped into three distinct factors related to
motor skKill:

» Control During Movement: This section assesses the child's ability to control their body while
in motion, including tasks like running, jumping, and throwing a ball.
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e Fine Motor/Handwriting: This factor focuses on tasks requiring fine motor precision, such as
writing, drawing, and handling small objects.

e General Coordination: This includes items related to overall balance and coordination in
various daily activities.

Parents rate their child's performance for each item on a 5-point Likert scale compared to their
peers. Lower scores indicate a greater degree of difficulty with the described motor tasks. The
total score ranges from 15 to 75, with lower scores suggesting a higher likelihood of DCD.
Specific cutoff scores, which vary by age, are used to classify children into categories such as
"indication of or suspect for DCD" and "not an indication of DCD."

Scoring and Interpretation

The total score is compared against age-specific cutoff points to classify a child's risk for DCD.

Table 1: DCDQ'07 Total Score Interpretation by Age Group

Age Group Total Score Range Interpretation
5 years 0 months to 7 T Indication of or Suspect
years 11 months for DCD

47 - 75 Probably not DCD
8 years 0 months to 9 years 11 1555 Indication of or Suspect for
months DCD

56 - 75 Probably not DCD
10 years 0 months to 15 years 1557 Indication of or Suspect for
0 months DCD

58-75 Probably not DCD

Note: These cutoff scores were established based on the original validation studies. Cultural
and population differences may necessitate the validation of adjusted cutoff scores.

Psychometric Properties
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The utility of a screening tool is determined by its reliability and validity. The DCDQ'07 has been

rigorously evaluated and has demonstrated strong psychometric properties across numerous

studies.

Reliability refers to the consistency and stability of the measurement.

Table 2: Reliability of the DCDQ'07

Reliability Type Measure Value(s) Study
_ Wilson et al. (2009)
Internal Consistency  Cronbach's Alpha 0.94 [1]
Cronbach's Alpha
0.881 Parmar et al. (2014)
(Full Scale)
Cronbach's Alpha
(Control During 0.813 Parmar et al. (2014)
Movement)
Cronbach's Alpha
(Fine 0.869 Parmar et al. (2014)
Motor/Handwriting)
Cronbach's Alpha
(General 0.728 Parmar et al. (2014)
Coordination)
o Intraclass Correlation Tseng, Fu, Wilson, &
Test-Retest Reliability o 0.94
Coefficient (ICC) Hu (2010)[2]
Intraclass Correlation 0.97 Prado, Magalhaes, &

Coefficient (ICC)

Wilson (2009)[2]

Validity assesses whether the questionnaire truly measures the construct it is intended to

measure (i.e., motor coordination difficulties).

Table 3: Validity of the DCDQ'07

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19401931/
https://www.dcdq.ca/uploads/pdf/DCDQ'07%20Manual%20Feb%2020th%202012.pdf
https://www.dcdq.ca/uploads/pdf/DCDQ'07%20Manual%20Feb%2020th%202012.pdf
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

L. Comparison
Validity Type Value(s) Study
Measure
Movement
o Assessment Wilson et al. (2009)
Concurrent Validity r=0.55
Battery for [1]

Children (MABC)

Test of Visual-Motor

) r=0.42 Wilson et al. (2009)[1]
Integration (VMI)
Bruininks-Oseretsky
Test of Motor
r=0.55 de Moura et al. (2016)

Proficiency, 2nd Ed.
(BOT-2)

A three-factor solution
("Control During
Movement", "Fine
o ) Motor", "General )
Construct Validity Factor Analysis o Rivard et al. (2012)[3]
Coordination™) was
confirmed, accounting

for 70.3% of the

variance.
Diagnostic Accuracy Overall Sensitivity 85%[1][4] Wilson et al. (2009)
Overall Specificity 71%[1][4] Wilson et al. (2009)

Sensitivity refers to the ability of the test to correctly identify children with DCD, while specificity
is the ability to correctly identify children without DCD.[2]

Experimental Protocols

The validation and application of the DCDQ'07 involve specific and detailed methodologies.
Below is a generalized protocol synthesized from typical validation studies.

» Participant Recruitment:
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o Alarge, population-based sample of children within the 5-15 year age range is recruited,
often from schools or community centers, to establish normative data.

o Asecond, clinically-referred sample of children with suspected or diagnosed motor
difficulties is also recruited.

o Exclusion criteria are clearly defined (e.g., neurological conditions that could explain motor
difficulties, such as cerebral palsy).

o Data Collection:

o Parents/guardians of all participants are provided with the DCDQ'07 to complete.
Demographic information (child's age, sex) is also collected.

o A subgroup of children from both the community and clinical samples undergoes direct
motor assessment by a trained professional using a gold-standard instrument, most
commonly the Movement Assessment Battery for Children, Second Edition (MABC-2).

o The administration of the DCDQ'07 and the MABC-2 are typically counterbalanced to
avoid order effects.

 Statistical Analysis:

o Reliability: Internal consistency is assessed using Cronbach's alpha. Test-retest reliability
is determined by having a subset of parents complete the questionnaire a second time
after a short interval (e.g., 2-4 weeks) and calculating the Intraclass Correlation Coefficient
(ICC).

o Validity:

» Concurrent validity is established by calculating the Pearson correlation coefficient
between the DCDQ'07 total scores and the MABC-2 total scores.

» Construct validity is often examined using factor analysis to confirm the three-factor
structure of the questionnaire.[3] It is also assessed by comparing the mean DCDQ'07
scores between typically developing children and children diagnosed with DCD (using a
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t-test or ANOVA), with the expectation that the DCD group will have significantly lower

scores.

o Diagnostic Accuracy: Sensitivity and specificity are calculated using the MABC-2 as the
reference standard. A Receiver Operating Characteristic (ROC) curve analysis is
performed to determine the optimal cutoff scores for the DCDQ'07 that best balance
sensitivity and specificity. Logistic regression modeling is often used to generate age-

specific cutoff scores.[1][4]

Diagrams and Workflows

Visual representations of the conceptual structure and application of the DCDQ'07 can clarify

its role in research and clinical practice.
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Caption: Conceptual structure of the DCDQ'07.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Developmental Coordination
Disorder Questionnaire (DCDQ’07)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120542#what-is-the-developmental-coordination-
disorder-questionnaire]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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